Cas no 1805107-03-2 (2,3-Bis(trifluoromethyl)-4-nitromandelic acid)

• Product Name: 2,3-Bis(trifluoromethyl)-4-nitromandelic acid
• CAS No: 1805107-03-2
• MF: C₁₀H₅F₆NO₅
• MW: 333.140824079514
• CID: 4942866
• Update Time: 2025-06-28

2,3-Bis(trifluoromethyl)-4-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-nitromandelic acid

• Inchi： 1S/C10H5F6NO5/c11-9(12,13)5-3(7(18)8(19)20)1-2-4(17(21)22)6(5)10(14,15)16/h1-2,7,18H,(H,19,20)
• InChI Key： XBLHJCPWQRTMKP-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=C(C=CC=1C(C(=O)O)O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 445
• XLogP3: 2.4
• Topological Polar Surface Area: 103

Additional information on 2,3-Bis(trifluoromethyl)-4-nitromandelic acid

Introduction to 2,3-Bis(trifluoromethyl)-4-nitromandelic Acid (CAS No. 1805107-03-2)

2,3-Bis(trifluoromethyl)-4-nitromandelic acid, identified by its CAS number 1805107-03-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of nitroaromatic derivatives, characterized by its nitro and trifluoromethyl substituents, which contribute to its unique chemical properties and potential biological activities. The presence of multiple fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, making it a promising candidate for drug development.

The structural framework of 2,3-Bis(trifluoromethyl)-4-nitromandelic acid consists of a benzene ring substituted with two trifluoromethyl groups at the 2 and 3 positions, and a nitro group at the 4 position. Additionally, the mandelic acid moiety introduces a hydroxyl group and an ester-like functionality, which can influence its solubility, reactivity, and interaction with biological targets. This combination of structural features makes the compound a versatile intermediate in synthetic chemistry and a potential lead compound for therapeutic applications.

In recent years, there has been growing interest in nitroaromatic compounds due to their diverse pharmacological profiles. Studies have demonstrated that nitroaromatics can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The electron-withdrawing nature of the nitro group and the electron-donating effect of the trifluoromethyl groups can modulate the reactivity and binding affinity of the molecule towards biological targets. This has led to extensive research into derivatives of 2,3-Bis(trifluoromethyl)-4-nitromandelic acid as potential therapeutic agents.

One of the most compelling aspects of 2,3-Bis(trifluoromethyl)-4-nitromandelic acid is its potential in oncology research. Nitroaromatic compounds have shown promise as chemotherapeutic agents due to their ability to interfere with DNA replication and repair mechanisms in cancer cells. The trifluoromethyl group further enhances this potential by stabilizing reactive intermediates formed during metabolic activation. Preclinical studies have indicated that derivatives of this compound may exhibit selective toxicity towards tumor cells while minimizing side effects on healthy tissues.

Moreover, the mandelic acid moiety in 2,3-Bis(trifluoromethyl)-4-nitromandelic acid suggests potential applications in drug delivery systems. Mandelic acid derivatives are known for their ability to improve oral bioavailability and tissue penetration. This feature could be exploited to develop novel formulations that enhance the efficacy of nitroaromatic-based drugs. Research is ongoing to explore how modifications at the mandelic acid site can optimize pharmacokinetic properties without compromising therapeutic activity.

The synthesis of 2,3-Bis(trifluoromethyl)-4-nitromandelic acid presents unique challenges due to the sensitivity of the trifluoromethyl and nitro groups. Advanced synthetic methodologies are required to achieve high yields and purity while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly employed in its preparation. The development of efficient synthetic routes is crucial for scaling up production and facilitating further research into its applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 2,3-Bis(trifluoromethyl)-4-nitromandelic acid. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These studies have helped identify key structural features responsible for its pharmacological activity and guided the design of more potent derivatives. The integration of experimental data with computational predictions has accelerated the discovery process in medicinal chemistry.

The environmental impact of nitroaromatic compounds is another area of concern that has driven research into greener synthetic methods. Efforts are being made to develop sustainable processes that minimize waste generation and reduce hazardous byproducts. Catalytic approaches that employ recyclable catalysts or biocatalysts are being explored as alternatives to traditional synthetic routes. Such innovations not only improve efficiency but also align with global efforts to promote sustainable chemistry.

In conclusion,2,3-Bis(trifluoromethyl)-4-nitromandelic acid (CAS No. 1805107-03-2) represents a significant advancement in medicinal chemistry with broad applications in drug development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents with potential applications in oncology and other disease areas. Continued research into its synthesis, pharmacology, and environmental impact will further enhance our understanding and utilization of this compound.